N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide

• IUPAC Name: N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H11N3O2/c16-11(8-1-2-8)14-10-5-3-9(4-6-10)12-15-13-7-17-12/h3-8H,1-2H2,(H,14,16)
• InChI Key: SKOLVTYRJDCGPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C3=NN=CO3
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide, also known as ODZ-101, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide has been shown to interact with the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes.
Biochemical and Physiological Effects
Studies have shown that N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide has a number of biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and acetylcholine. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide for lab experiments is its ability to cross the blood-brain barrier, which allows it to reach the brain and exert its effects. However, there are also limitations to its use, including the fact that it is not yet fully understood how it works and that further research is needed to determine its safety and efficacy.

Future Directions

There are many potential future directions for research on N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide. One area of interest is in the development of new drugs for the treatment of neurological disorders, as mentioned earlier. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide and to determine its potential applications in other areas of scientific research. Finally, more studies are needed to determine the safety and efficacy of N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide in humans, which will be necessary for its eventual use as a therapeutic agent.

Synthesis Methods

N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide can be synthesized through a multi-step process involving the reaction of 4-(1,3,4-oxadiazol-2-yl)aniline with cyclopropanecarbonyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide in its pure form.

Scientific Research Applications

N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide has been found to have potential applications in various fields of scientific research. One of the most promising areas is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. N-[4-(1,3,4-oxadiazol-2-yl)phenyl]cyclopropanecarboxamide has been shown to have a positive effect on cognitive function and memory in animal models, making it a potential candidate for drug development.